Cas no 1518545-60-2 (1-Chloro-3-fluoro-2-iodo-4-methylbenzene)

• Product Name: 1-Chloro-3-fluoro-2-iodo-4-methylbenzene
• CAS No: 1518545-60-2
• MF: C₇H₅ClFI
• MW: 270.470476865768
• CID: 5076030
• PubChem ID: 83403290
• Update Time: 2025-06-14

1-Chloro-3-fluoro-2-iodo-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-fluoro-2-iodo-4-methylbenzene

• Inchi： 1S/C7H5ClFI/c1-4-2-3-5(8)7(10)6(4)9/h2-3H,1H3
• InChI Key： QXDCJGGSQDEXFT-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C)=C1F)Cl

Computed Properties

• Exact Mass: 269.91085g/mol
• Monoisotopic Mass: 269.91085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-Chloro-3-fluoro-2-iodo-4-methylbenzene

Research Brief on 1-Chloro-3-fluoro-2-iodo-4-methylbenzene (CAS: 1518545-60-2) in Chemical and Biomedical Applications

1-Chloro-3-fluoro-2-iodo-4-methylbenzene (CAS: 1518545-60-2) is a halogenated aromatic compound that has recently gained attention in the chemical and biomedical research communities due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in pharmaceutical development and material science.

Recent studies have highlighted the compound's utility as a versatile intermediate in organic synthesis. Its multi-halogenated structure allows for selective functionalization, making it a valuable building block for complex molecules. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of novel biaryl derivatives with potential pharmacological activities.

In the pharmaceutical sector, researchers are exploring 1-Chloro-3-fluoro-2-iodo-4-methylbenzene as a precursor for developing targeted therapies. Its halogen-rich structure facilitates the introduction of pharmacophores, enhancing drug-receptor interactions. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising activity against certain enzyme targets, though further validation is required.

The compound's stability under various conditions has also been investigated. A 2024 report in Chemical Communications detailed its thermal and photochemical properties, noting its resilience in high-temperature reactions, which broadens its applicability in industrial processes. However, challenges remain in optimizing its synthesis to improve yield and purity, as highlighted in recent patent filings.

Looking ahead, the biomedical applications of 1-Chloro-3-fluoro-2-iodo-4-methylbenzene are particularly exciting. Early-stage research indicates its potential in radiopharmaceuticals, where its iodine moiety could be leveraged for imaging or therapeutic purposes. Collaborative efforts between chemists and biologists are underway to explore these possibilities further.

In conclusion, 1-Chloro-3-fluoro-2-iodo-4-methylbenzene represents a compound of significant interest across multiple disciplines. Its synthetic versatility and potential therapeutic applications warrant continued investigation. Future research should focus on scalable production methods and detailed mechanistic studies to unlock its full potential in both chemical and biomedical fields.